Cas no 148236-92-4 (3-Azabicyclo[3.1.0]hexane-2,4-dione,1-methyl-, (1S,5R)-)

• Product Name: 3-Azabicyclo[3.1.0]hexane-2,4-dione,1-methyl-, (1S,5R)-
• CAS No: 148236-92-4
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 100543
• PubChem ID: 15646996
• Update Time: 2025-04-18

3-Azabicyclo[3.1.0]hexane-2,4-dione,1-methyl-, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-2,4-dione,1-methyl-, (1S,5R)-
• (1S,5R)-1-METHYL-3-AZABICYCLO[3.1.0]HEXANE-2,4-DIONE
• (1S,2R)-1-amino-2-hydroxycyclopentanecarboxylic acid
• (1S,2R)-1-methyl-1,2-cyclopropanedicarboximide
• AG-E-43976
• CTK0H1558
• Cyclopentanecarboxylicacid, 1-amino-2-hydroxy-, (1S,2R)-
• Cyclopentanecarboxylicacid, 1-amino-2-hydroxy-, (1S-cis)-
• 3-Azabicyclo[3.1.0]hexane-2,4-dione,1-methyl-,(1S,5R)-(9CI)
• 148236-92-4
• rac-(1r,5s)-1-methyl-3-azabicyclo[3.1.0]hexane-2,4-dione
• Z2795438214
• AKOS030540785
• EN300-1699716
• 3-Azabicyclo[3.1.0]hexane-2,4-dione, 1-methyl-, (1S,5R)-

• Inchi： 1S/C6H7NO2/c1-6-2-3(6)4(8)7-5(6)9/h3H,2H2,1H3,(H,7,8,9)/t3-,6-/m0/s1
• InChI Key： COOSDAIGFVXLLU-DZSWIPIPSA-N
• SMILES： O=C1[C@@]2(C)C[C@H]2C(N1)=O

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.2Ų